N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide

• IUPAC Name: N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide
• InChI: InChI=1S/C12H19N3O/c1-9(16)13-12-8-11(14-15-12)7-10-5-3-2-4-6-10/h8,10H,2-7H2,1H3,(H2,13,14,15,16)
• InChI Key: KLUIWCDXHSQAMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NNC(=C1)CC2CCCCC2
• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol

Description

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide, also known as CP-47,497, is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic properties. This compound was first synthesized in the 1990s and has since been studied extensively for its effects on the human body.

Mechanism of Action

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide acts on the endocannabinoid system in the human body. Specifically, it binds to the CB1 receptor, which is found primarily in the brain and central nervous system. This binding activates the receptor and leads to a variety of effects, including the release of neurotransmitters and the inhibition of certain cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide are varied and complex. It has been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines. Additionally, it has been shown to have analgesic effects by modulating pain perception in the brain. Finally, it has been studied for its potential neuroprotective effects, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide in lab experiments is its specificity for the CB1 receptor. This allows researchers to study the effects of CB1 receptor activation in isolation, without interference from other receptors. However, one limitation of using this compound is its potential to produce off-target effects, particularly at high doses. Additionally, its synthetic nature may limit its applicability to certain research questions.

Future Directions

There are several future directions for research on N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide. One potential area of study is its potential as an anti-cancer agent. It has been shown to have cytotoxic effects on certain cancer cell lines, and further research may reveal its potential as a treatment for cancer. Additionally, further research may reveal its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, research may focus on developing more specific and potent analogs of N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide for use in research and potential therapeutic applications.
Conclusion:
In conclusion, N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic properties. Its specificity for the CB1 receptor allows researchers to study the effects of CB1 receptor activation in isolation, and its potential as an anti-inflammatory, analgesic, and neuroprotective agent make it an exciting area of study. Further research may reveal its potential as a treatment for cancer and neurodegenerative diseases, and the development of more specific and potent analogs may open up new avenues for research and potential therapeutic applications.

Synthesis Methods

The synthesis of N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide involves the reaction of 1-(cyclohexylmethyl)-1H-pyrazole-3-carboxylic acid with acetic anhydride. The reaction is typically carried out in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[5-(cyclohexylmethyl)-1H-pyrazol-3-yl]acetamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. Additionally, it has been studied for its potential as an anti-cancer agent.